Cas no 2680828-13-9 (benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate)

• Product Name: benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate
• CAS No: 2680828-13-9
• MF: C₂₃H₁₆BrNO₄
• MW: 450.281445503235
• CID: 6367986
• PubChem ID: 165927220
• Update Time: 2025-11-01

benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate
• EN300-28304420
• 2680828-13-9

• Inchi： 1S/C23H16BrNO4/c1-13-11-17(24)18-19(22(27)16-10-6-5-9-15(16)21(18)26)20(13)25-23(28)29-12-14-7-3-2-4-8-14/h2-11H,12H2,1H3,(H,25,28)
• InChI Key： LLUBLOWCAAYGCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 449.02627g/mol
• Monoisotopic Mass: 449.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 72.5Ų

Additional information on benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate

Introduction to Benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate (CAS No. 2680828-13-9)

Benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate, a compound with the chemical formula C₂₃H₁₇BrN₂O₄, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its intricate structure, which includes a benzyl moiety linked to a carbamate group, both of which are attached to a highly functionalized anthracene core. The presence of a bromine substituent at the 4-position and a methyl group at the 2-position of the anthracene ring further enhances its chemical reactivity and potential biological activity.

The CAS number 2680828-13-9 provides a unique identifier for this compound, facilitating its recognition and referencing in scientific literature and industrial applications. The benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate structure is not merely an academic curiosity but represents a class of compounds that have been explored for their potential in various therapeutic applications. The anthracene core, known for its aromatic stability and diverse biological interactions, serves as an excellent scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from polycyclic aromatic hydrocarbons (PAHs), particularly those with anthracene derivatives. The 4-bromo-2-methyl-anthracenedione moiety in this compound is particularly noteworthy due to its ability to undergo various chemical transformations that can be exploited in medicinal chemistry. For instance, the bromine atom at the 4-position allows for selective substitution reactions such as Suzuki-Miyaura cross-coupling, which is widely used in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

The carbamate functional group attached to the benzyl ring introduces another layer of reactivity. Carbamates are known for their versatility in drug design, often serving as pharmacophores or key intermediates in the synthesis of more complex molecules. The benzyl group itself can be easily removed or modified under specific conditions, making it a valuable handle for further chemical manipulation.

One of the most compelling aspects of Benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate is its potential application in the development of anticancer agents. Anthracene derivatives have long been studied for their ability to interact with DNA and disrupt cancer cell proliferation. The 9,10-dioxo (or 9,10-anthraquinone) structure mimics certain natural products known to exhibit cytotoxic effects. Moreover, the presence of electron-withdrawing groups like the carbamate and the anthraquinone moiety can enhance the binding affinity of this compound to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high precision. Molecular docking studies have shown that Benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate can interact with various protein targets involved in cancer pathways. For example, it has been hypothesized that this compound may inhibit kinases or other enzymes that are overexpressed in tumor cells.

The bromine substituent at the 4-position not only enhances reactivity but also allows for further derivatization through transition-metal-catalyzed reactions. This feature is particularly useful in generating libraries of analogs for high-throughput screening (HTS). By systematically modifying other parts of the molecule while keeping this core structure intact, researchers can rapidly identify lead compounds with improved pharmacological properties.

In addition to its potential as an anticancer agent, Benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl)carbamate may also find applications in other therapeutic areas. Its structural motif is reminiscent of compounds that have shown promise in treating inflammatory diseases or infectious disorders. The ability to fine-tune its properties through structural modifications makes it a versatile scaffold for drug discovery efforts across multiple therapeutic categories.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the bromination of anthracene derivatives followed by carbamate formation via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have made it possible to produce such complex molecules on both laboratory and industrial scales.

The use of green chemistry principles has also become increasingly important in the synthesis of pharmaceutical intermediates like Benzyl N-(4-bromo-2-methyl-9,10-dioxo-9,10-dihydroanthracen-1-y l)carbamate. Researchers are exploring solvent-free reactions, catalytic methods with recyclable catalysts, and energy-efficient processes to minimize environmental impact while maintaining high efficiency.

Evaluation of this compound's biological activity typically involves both in vitro and in vivo studies. In vitro assays can provide rapid screening data on cytotoxicity, enzyme inhibition, and interaction with biological targets. In vivo studies help validate these findings by assessing efficacy and toxicity in animal models before moving on to human clinical trials.

The development pipeline for new drugs is long and challenging but remains crucial for addressing unmet medical needs. Compounds like Benzyl N-(4-bromo-2-methyl -9 ,10 -dioxo -9 ,10 -dihydroanth racen -1 -y l)carbamate represent promising candidates that could eventually lead to new treatments if their potential is fully realized through rigorous research and development.

In conclusion,Benzyl N-(4-bromo -2 -methyl -9 ,10 -dioxo -9 ,10 -dihydroanth racen -1 -y l)carbamate (CAS No .2680828 -13 -9) stands out as a structurally interesting and potentially biologically active molecule with broad applications in pharmaceutical chemistry . Its unique combination of functional groups makes it an attractive scaffold for further derivatization , while its well-defined synthetic route ensures reliable access . As research continues ,this compound will likely play an important role i nthe discovery o fnovel therapeutic agents . p >